Cas no 20817-72-5 (Stigmastadienone)

• Product Name: Stigmastadienone
• CAS No: 20817-72-5
• Molecular Formula: C₂₉H₄₆O
• Molecular Weight: 410.67494
• CID: 864535

Stigmastadienone Properties

Names and Identifiers

• stigmasta-4,22-dien-3-one
• Stigmastadienone
• (22E)-Stigmasta-4,22-dien-3-one

Computed Properties

• Exact Mass: 410.35508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Heavy Atom Count: 30
• Complexity: 714
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.5
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives